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For researchers, scientists, and drug development professionals, the accurate characterization
of nanoparticles is paramount. Gold nanoparticles (AuNPSs) synthesized from tetrachloroauric
acid (HAuCl4) are widely used in various applications, and their size is a critical parameter
influencing their physicochemical properties.[1][2][3] This guide provides an objective
comparison of two prevalent sizing techniques: Dynamic Light Scattering (DLS) and
Transmission Electron Microscopy (TEM).

Principles of Sizing Techniques

Dynamic Light Scattering (DLS) DLS, also known as Photon Correlation Spectroscopy, is a
non-invasive technigue used to measure the size distribution of particles in a suspension.[4][5]
The method is based on the principle of Brownian motion, where particles suspended in a
liquid are in constant, random motion.[6] A laser illuminates the particles, and the fluctuations in
the intensity of the scattered light are analyzed.[6][7][8] Smaller particles move more rapidly,
causing faster fluctuations in scattered light, while larger particles move more slowly.[6][7] The
Stokes-Einstein equation is then used to relate the speed of the particles’ movement to their
hydrodynamic diameter, which includes the metallic core of the nanoparticle as well as any
coating, ligands, and a layer of solvent.[5][7][9]

Transmission Electron Microscopy (TEM) TEM is a high-resolution imaging technique that
provides direct visualization of nanoparticles.[4][10] It is often considered the "gold standard"
for nanoparticle sizing.[9][10][11] In TEM, a beam of electrons is transmitted through an
ultrathin sample.[12] As the electrons pass through, they interact with the sample, and
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electromagnetic lenses focus the transmitted electrons to create a highly magnified image.[12]

[13] This allows for the direct measurement of the nanoparticle's core diameter, as well as

providing information on its shape and morphology.[10][14]

Experimental Protocols

Synthesis of Gold Nanoparticles (Turkevich Method) A common method for synthesizing

AuNPs from HAuUCI4 is the Turkevich method, which involves the reduction of tetrachloroauric
acid by sodium citrate.[15][16]

Preparation: Add 20 mL of 1.0 mM HAuCI4 solution to a 50 mL flask on a stirring hot plate.[3]

Heating: Bring the solution to a rolling boil while stirring.[3]

Reduction: Quickly add 2 mL of a 1% trisodium citrate solution to the rapidly stirring, boiling
solution.[3]

Formation: The solution's color will change from pale yellow to deep red, indicating the
formation of gold nanopatrticles.[3]

Completion: Continue heating for approximately 10 minutes, then remove from heat and
allow it to cool.[3]

DLS Measurement Protocol

Sample Preparation: Dilute the synthesized gold nanoparticle suspension with deionized
water to an appropriate concentration to prevent multiple scattering effects.[17]

Cuvette Loading: Place the diluted sample into a clean cuvette.

Measurement: Place the cuvette in the DLS instrument. The measurement is typically
performed at a controlled temperature (e.g., 25°C) and a fixed scattering angle.[18]

Data Analysis: The instrument's software analyzes the fluctuations in scattered light to
calculate the hydrodynamic diameter and the polydispersity index (PDI), which indicates the
breadth of the size distribution.[5]

TEM Measurement Protocol
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o Grid Preparation: Place a TEM grid (commonly a 200-400 mesh copper grid with a carbon
support film) on a clean surface.[19] The grid may be plasma cleaned to improve
hydrophilicity.[19]

o Sample Deposition: Pipette a small droplet (5-10 uL) of the diluted AUNP suspension onto
the grid.[19][20]

o Adsorption: Allow the nanoparticles to adsorb onto the grid for 30-60 seconds.[20]

 Blotting and Drying: Gently blot away the excess liquid with filter paper and allow the grid to
air-dry completely.[19]

e Imaging: Insert the dried grid into the TEM.[20] Acquire images at various magnifications to
visualize the nanopatrticles.

» Image Analysis: Use image analysis software to measure the diameters of a large number of
individual particles (typically over 200) to generate a statistically significant size distribution
histogram.[9]

Data Presentation: A Comparative Overview
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Feature

Dynamic Light Scattering
(DLS)

Transmission Electron
Microscopy (TEM)

Measurement Principle

Measures fluctuations in
scattered light due to Brownian
motion.[4][7]

Direct imaging using a
transmitted electron beam.[4]
[10]

Size Measured

Hydrodynamic diameter (core

+ coating + solvent layer).[5][7]

[°]

Core diameter of the metallic

nanoparticle.[9]

Sample Preparation

Minimal; simple dilution of the

suspension.[7][17]

Requires drying nanoparticles
on a grid, which can be time-

consuming.[10][12]

Measurement Speed

Fast, typically a few minutes

per measurement.[7][21]

Slower, involving sample
preparation, imaging, and

extensive data analysis.[10]

Intensity-weighted average

Number-weighted size

Data Output size (Z-average), distribution, morphology, and
Polydispersity Index (PDI).[5] aggregation state.[10]
Fast, non-invasive, measures High resolution, provides direct
particles in their native solution  visualization of size and
Advantages . .
state, excellent for stability shape, accurate for core size.
analysis.[4][7][8] [10][21]
- ] Sample preparation can
Sensitive to aggregates which ) )
introduce artifacts (e.g.,
can skew results, assumes ] ) )
o ) ] aggregation), requires a high
Limitations spherical particles, less

accurate for particles <20nm.
[41[22]

vacuum, analyzes a smaller,
localized population of
particles.[10][12]

Mandatory Visualization
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Caption: Experimental workflow for AUNP synthesis and subsequent sizing by DLS and TEM.
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Caption: Logical relationship comparing the measurement principles of DLS and TEM.

Objective Comparison and Recommendations

DLS and TEM are best viewed as complementary techniques that provide different, yet equally
valuable, information about gold nanopatrticles.[7]

DLS offers a rapid and straightforward method for assessing the average hydrodynamic size
and size distribution of nanopatrticles as they exist in a colloidal suspension.[4][7] Its speed
makes it ideal for routine quality control and for monitoring the stability of nanoparticles in real-
time. However, the results from DLS are intensity-weighted, meaning that even a small number
of large particles or aggregates can disproportionately influence the average size, potentially
overestimating it.[4][23]

TEM provides unparalleled high-resolution images, allowing for the direct and precise
measurement of the nanoparticle's inorganic core.[4][10] This is crucial for understanding the
fundamental size and shape of the synthesized particles. The number-weighted distribution
obtained from analyzing hundreds of particles gives a true representation of the sample's
heterogeneity.[9] The main drawbacks are the laborious sample preparation, which can
introduce artifacts like aggregation upon drying, and the fact that it analyzes a very small,
localized portion of the sample.[10][12]
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For researchers and professionals in drug development, a comprehensive characterization of
gold nanoparticles is essential. Therefore, the combined use of DLS and TEM is highly
recommended.[7] DLS can be used for quick, in-solution checks of size and stability, while TEM
provides the definitive validation of the core size, shape, and monodispersity. This dual
approach ensures a thorough and accurate understanding of the nanoparticle system, which is
critical for reproducible research and the development of safe and effective nanomedicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pubs.acs.org/doi/10.1021/acsomega.1c01418
https://pmc.ncbi.nlm.nih.gov/articles/PMC10819909/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10819909/
https://www.researchgate.net/publication/225359988_On_the_Measurement_of_Gold_Nanoparticle_Sizes_by_the_Dynamic_Light_Scattering_Method
https://www.cd-bioparticles.com/support/tem-grid-preparation-for-gold-nanoparticles.html
https://www.nanopartz.com/Technical-Notes/Preparing-TEM-Grids-Gold-Nanoparticles.asp
https://www.nanopartz.com/Technical-Notes/Preparing-TEM-Grids-Gold-Nanoparticles.asp
https://www.bettersizeinstruments.com/learn/bettersize-wiki/what-are-the-advantages-and-disadvantages-of-different-particle-sizing-methods/
https://www.nanopartz.com/DLS-Gold-Nanoparticle-Characterization-Method.asp
https://pubmed.ncbi.nlm.nih.gov/27472008/
https://pubmed.ncbi.nlm.nih.gov/27472008/
https://pubmed.ncbi.nlm.nih.gov/27472008/
https://www.benchchem.com/product/b1144306#dls-vs-tem-for-sizing-gold-nanoparticles-from-haucl4
https://www.benchchem.com/product/b1144306#dls-vs-tem-for-sizing-gold-nanoparticles-from-haucl4
https://www.benchchem.com/product/b1144306#dls-vs-tem-for-sizing-gold-nanoparticles-from-haucl4
https://www.benchchem.com/product/b1144306#dls-vs-tem-for-sizing-gold-nanoparticles-from-haucl4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1144306?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

